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Compound of Interest

Compound Name: Pelirine

Cat. No.: B15589895 Get Quote

Disclaimer: Publicly available research on the specific mechanisms of Pelirine in inhibiting the

NF-κB pathway is limited. This guide provides a comprehensive overview based on the

available information and outlines standard experimental protocols used to investigate such

interactions. The detailed quantitative data and specific experimental methodologies for

Pelirine are not extensively documented in peer-reviewed literature at the time of this writing.

Introduction to Pelirine
Pelirine is an alkaloid compound isolated from the roots of Rauvolfia verticillata[1]. It is

identified by the Chemical Abstracts Service (CAS) number 30435-26-8 and has a molecular

formula of C21H26N2O3[1].

Chemical Structure of Pelirine:

Molecular Formula: C21H26N2O3[1]

Molecular Weight: 354.5 g/mol [1]

IUPAC Name: 15-ethylidene-18-(hydroxymethyl)-6-methoxy-17-methyl-10,17-

diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4(9),5,7-tetraen-12-one[1]

SMILES: CC=C1CN(C2CC3=C(C(=O)CC1C2CO)NC4=C3C=C(C=C4)OC)C[1]
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The NF-κB Signaling Pathway: A Key Regulator of
Inflammation
The Nuclear Factor-kappa B (NF-κB) family of transcription factors are critical regulators of

immune and inflammatory responses, cell proliferation, and survival. In most unstimulated cells,

NF-κB dimers are kept in an inactive state in the cytoplasm by a family of inhibitor proteins,

most notably Inhibitor of κBα (IκBα).

Upon stimulation by various signals, such as pro-inflammatory cytokines (e.g., TNF-α) or

pathogen-associated molecular patterns (PAMPs), a cascade of events is initiated, leading to

the activation of the IκB kinase (IKK) complex. IKK then phosphorylates IκBα, tagging it for

ubiquitination and subsequent degradation by the proteasome. The degradation of IκBα

exposes a nuclear localization signal (NLS) on the NF-κB p65 subunit, allowing the p65/p50

heterodimer to translocate into the nucleus. In the nucleus, NF-κB binds to specific DNA

sequences in the promoter regions of target genes, leading to the transcription of pro-

inflammatory cytokines, chemokines, and other mediators of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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